Cas no 55164-16-4 (BENZALDEHYDE, 2,2'-DITHIOBIS-)

• Product Name: BENZALDEHYDE, 2,2'-DITHIOBIS-
• CAS No: 55164-16-4
• MF: C₁₄H₁₀O₂S₂
• MW: 274.358001232147
• CID: 3353231
• PubChem ID: 11000260
• Update Time: 2025-04-21

BENZALDEHYDE, 2,2'-DITHIOBIS- Chemical and Physical Properties

Names and Identifiers

• BENZALDEHYDE, 2,2'-DITHIOBIS-
• 2,2'-Dithiobisbenzaldehyde
• 2-[(2-formylphenyl)disulfanyl]benzaldehyde
• 2,2'-Dithiodibenzaldehyde
• SCHEMBL3196146
• 2,2'-dithiodi-benzaldehyde
• 55164-16-4
• 2,2'-Disulfanediyldibenzaldehyde
• KAJKOAHIDDVAPN-UHFFFAOYSA-N

• Inchi： 1S/C14H10O2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-10H
• InChI Key： KAJKOAHIDDVAPN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1C=O)SC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 274.01222190Da
• Monoisotopic Mass: 274.01222190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84.7Ų